1-(4-chlorobenzyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
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Description
1-(4-chlorobenzyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H15ClN4O2 and its molecular weight is 378.82. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Diversity
Researchers have developed straightforward synthesis methods for pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones, starting from 2-chloropyridine-3-carboxylic acid. This process involves esterification, nucleophilic aromatic substitution, and amide formation, leading to a diverse range of compounds. The structural diversity of these derivatives significantly affects their biopharmaceutical properties, as demonstrated by variations in solubility, permeability, and predicted human in vivo intrinsic clearance values (Jatczak et al., 2014).
Applications in Material Science
Derivatives of the compound have been investigated for their photophysical properties and potential as pH-sensing applications. The design of donor–π–acceptor (D–π–A) pyrimidine-phthalimide derivatives has led to the development of new atypical aggregation-induced emission (AIE) chromophores. These compounds exhibit solid-state fluorescence and solvatochromism, suggesting their application in the development of novel colorimetric pH sensors and logic gates (Yan et al., 2017).
Antimicrobial Applications
Pyrido[1,2-a] pyrimidine derivatives have been synthesized and evaluated for their antimicrobial activities. This research has shown that certain synthesized compounds display variable antibacterial activities, indicating their potential use as antibacterial and antitumor agents (Alwan et al., 2014).
Synthetic Methodologies
Efficient synthetic routes have been developed for pyrido[3,2-d]pyrimidine-2,4-diones derivatives, employing hetero-cyclization under alkaline conditions and condensation reactions. These methodologies offer a foundation for the synthesis of a wide array of compounds with potential biological activities (Mamouni et al., 2003).
Properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClN4O2/c21-16-5-3-14(4-6-16)12-24-17-2-1-9-23-18(17)19(26)25(20(24)27)13-15-7-10-22-11-8-15/h1-11H,12-13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEVZWIWPGNTGGE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=O)N(C(=O)N2CC3=CC=C(C=C3)Cl)CC4=CC=NC=C4)N=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClN4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.